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7-acetyl-6-(1-methyl-1H-pyrrol-2-yl)-3-(pentylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine 7-acetyl-6-(1-methyl-1H-pyrrol-2-yl)-3-(pentylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0941553
InChI: InChI=1S/C22H25N5O2S/c1-4-5-8-14-30-22-23-20-19(24-25-22)16-10-6-7-11-17(16)27(15(2)28)21(29-20)18-12-9-13-26(18)3/h6-7,9-13,21H,4-5,8,14H2,1-3H3
SMILES: CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CN4C)C(=O)C)N=N1
Molecular Formula: C22H25N5O2S
Molecular Weight: 423.5 g/mol

7-acetyl-6-(1-methyl-1H-pyrrol-2-yl)-3-(pentylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

CAS No.:

Cat. No.: VC0941553

Molecular Formula: C22H25N5O2S

Molecular Weight: 423.5 g/mol

* For research use only. Not for human or veterinary use.

7-acetyl-6-(1-methyl-1H-pyrrol-2-yl)-3-(pentylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -

Specification

Molecular Formula C22H25N5O2S
Molecular Weight 423.5 g/mol
IUPAC Name 1-[6-(1-methylpyrrol-2-yl)-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C22H25N5O2S/c1-4-5-8-14-30-22-23-20-19(24-25-22)16-10-6-7-11-17(16)27(15(2)28)21(29-20)18-12-9-13-26(18)3/h6-7,9-13,21H,4-5,8,14H2,1-3H3
Standard InChI Key DCFLNZQOTRZYAX-UHFFFAOYSA-N
SMILES CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CN4C)C(=O)C)N=N1
Canonical SMILES CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CN4C)C(=O)C)N=N1

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